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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of highly

flammable and reactive chemicals is paramount. This document provides immediate, essential

safety protocols and logistical plans for the use of 1,2-Pentadiene (CAS No. 591-95-7), a

highly flammable liquid. Adherence to these guidelines is critical to ensure laboratory safety

and operational integrity.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1,2-Pentadiene, crucial for risk

assessment and safe handling procedures.
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Property Value Citation(s)

CAS Number 591-95-7 [1]

Molecular Formula C₅H₈ [2]

Molecular Weight 68.12 g/mol [2]

Appearance
Colorless to Almost Colorless

Liquid
[1]

Boiling Point 45 °C [1]

Flash Point -37 °C [1][3]

Specific Gravity 0.70 (at 20°C/20°C) [1][3]

GHS Hazard Class
Highly Flammable Liquid and

Vapor (H225)
[1][3]

UN Number 3295 [1][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 1,2-
Pentadiene to minimize exposure and ensure personal safety.
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Equipment Specification Citation(s)

Eye and Face Protection
Wear chemical safety goggles

and a face shield.
[1][3]

Hand Protection

Wear protective gloves. The

specific glove material should

be selected based on

breakthrough time and

permeation rate for flammable

liquids. Always inspect gloves

prior to use.

[1][3][4]

Skin and Body Protection

Wear flame-retardant,

antistatic protective clothing. A

lab coat is required at a

minimum. Ensure all skin is

covered.

[4]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

ventilation is inadequate, wear

an appropriate respirator.

[4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,2-Pentadiene is crucial to mitigate risks. The following

workflow outlines the necessary steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Ensure chemical fume hood is operational

Ground all equipment to prevent static discharge

Gather non-sparking tools

Prepare spill kit

Dispense 1,2-Pentadiene in the fume hood

Keep container tightly closed when not in use

Store in a cool, well-ventilated place

Absorb any spills with inert material

Dispose of waste in an approved, labeled container

Decontaminate work surfaces

Remove and dispose of contaminated PPE properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Pentadiene.

Emergency Response: Spill and First Aid
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Immediate and correct response to emergencies such as spills or personnel exposure is

critical.

Spill Response Plan
In the event of a 1,2-Pentadiene spill, follow these steps precisely.

1,2-Pentadiene Spill Response

Alert personnel and evacuate the immediate area

Eliminate all ignition sources

Ensure adequate ventilation (fume hood)

Contain the spill with inert absorbent material (e.g., sand, dry earth)

Collect absorbed material using non-sparking tools

Place in a sealed, labeled container for hazardous waste disposal

Click to download full resolution via product page

Caption: Emergency response plan for a 1,2-Pentadiene spill.
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First-Aid Measures
Exposure Route First-Aid Procedure Citation(s)

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek medical attention.

[5]

Inhalation

Move person to fresh air and

keep comfortable for

breathing. If you feel unwell,

seek medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Immediately call a POISON

CENTER or doctor/physician.

[6]

Disposal Plan
Proper disposal of 1,2-Pentadiene and contaminated materials is essential to prevent

environmental harm and ensure regulatory compliance.

Waste Collection: Collect all waste containing 1,2-Pentadiene, including absorbed spill

materials and contaminated PPE, in a designated and properly labeled hazardous waste

container.[1][3] The container must be kept tightly closed.[1][3]

Storage of Waste: Store waste containers in a cool, well-ventilated area away from ignition

sources.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[1][3] Do not dispose of down the

drain.
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By strictly following these safety and logistical plans, researchers can minimize the risks

associated with the handling of 1,2-Pentadiene and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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